Cas no 915095-91-9 (4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran)

4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran structure
915095-91-9 structure
Product Name:4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran
CAS No:915095-91-9
MF:C18H18BrClO2
MW:381.691323757172
CID:2135049
Update Time:2023-08-04

4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 4-(4-(5-bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran
    • 4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran
    • Inchi: 1S/C18H18BrClO2/c19-15-3-6-18(20)14(12-15)11-13-1-4-16(5-2-13)22-17-7-9-21-10-8-17/h1-6,12,17H,7-11H2
    • InChI Key: LWIBCKITOKAKLR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)CC1C=CC(=CC=1)OC1CCOCC1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 327
  • XLogP3: 5.5
  • Topological Polar Surface Area: 18.5

4-(4-(5-Bromo-2-chlorobenzyl)phenoxy)-tetrahydro-2H-pyran Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.